Cas no 828922-45-8 (1,2,4,5-Benzenetetracarboxylic acid, 3-bromo-, tetramethyl ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylic acid, 3-bromo-, tetramethyl ester
• CAS No: 828922-45-8
• MF: C₁₄H₁₃BrO₈
• MW: 389.152224302292
• CID: 680761
• PubChem ID: 71416775
• Update Time: 2025-04-19

1,2,4,5-Benzenetetracarboxylic acid, 3-bromo-, tetramethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylic acid, 3-bromo-, tetramethyl ester
• tetramethyl 3-bromobenzene-1,2,4,5-tetracarboxylate
• 828922-45-8
• DTXSID30836137

• Inchi： 1S/C14H13BrO8/c1-20-11(16)6-5-7(12(17)21-2)9(14(19)23-4)10(15)8(6)13(18)22-3/h5H,1-4H3
• InChI Key： GTAXCSFXJUEBPN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(C(=O)OC)=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 387.97938g/mol
• Monoisotopic Mass: 387.97938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų